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Compound of Interest

Compound Name: Choline Bitartrate

Cat. No.: B195724 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Choline bitartrate is a salt form of choline, an essential nutrient vital for

numerous physiological functions. In experimental settings, it serves as a precursor to the

neurotransmitter acetylcholine and as a methyl donor in metabolic processes[1]. Due to its

hygroscopic nature, proper handling and dissolution are critical for preparing accurate and

stable solutions for reliable and reproducible experimental outcomes[2][3]. This document

provides detailed protocols for the dissolution of choline bitartrate for both in vitro and in vivo

applications.

Physicochemical Properties & Solubility Data
Choline bitartrate is a white, crystalline powder that is hygroscopic when exposed to air[3].

Careful storage in well-closed containers is essential[2][4].

Table 1: Solubility of Choline Bitartrate in Common Laboratory Solvents
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Solvent Solubility
Remarks &
Conditions

Citations

Water
Freely Soluble (up to

50 mg/mL)

The pH of a 10%

aqueous solution is

between 3.0 and 4.0.

[4][5][6][7]

DMSO ≥ 55 mg/mL

Requires sonication.

Use of fresh,

anhydrous (newly

opened) DMSO is

critical as absorbed

moisture significantly

reduces solubility.

[1][6]

Ethanol Slightly Soluble

Some sources report

insolubility; slight

solubility is more

commonly cited.

[3][5][6][8]

Methanol Slightly Soluble
Solubility may be

improved with heating.
[3][8]

Multi-Solvent System ≥ 2.75 mg/mL

A specific formulation

for in vivo use

containing DMSO,

PEG300, Tween-80,

and Saline yields a

clear solution.

[1]

Other Solvents Insoluble

Insoluble in ether,

chloroform, and

benzene.

[3][4][5]

Experimental Protocols
Materials & Equipment

Choline Bitartrate powder (CAS No: 87-67-2)
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Solvents: Sterile Water (for injection or cell culture grade), Anhydrous DMSO, PEG300,

Tween-80, Saline (0.9% NaCl)

Calibrated analytical balance

Sterile conical tubes or vials

Vortex mixer

Bath sonicator

Sterile syringe filters (0.22 µm pore size)

Pipettes and sterile tips

Protocol 1: Preparation of Aqueous Stock Solution (for
In Vitro Use)
This protocol is suitable for applications such as cell culture experiments.

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired

amount of choline bitartrate powder.

Dissolution: Transfer the powder to a sterile conical tube. Add the required volume of sterile

water to achieve the target concentration.

Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is fully

dissolved. The solution should be clear and colorless.

Sterilization (Critical for Cell Culture): For applications requiring sterility, filter the final

solution through a 0.22 µm syringe filter into a new sterile tube[1].

Storage: Label the tube with the compound name, concentration, and date. Store as

recommended in Table 2.

Protocol 2: Preparation of High-Concentration DMSO
Stock Solution
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This protocol is for creating a concentrated stock that can be diluted in aqueous media for final

use.

Weighing: Accurately weigh the desired amount of choline bitartrate powder and place it in

a suitable vial.

Solvent Addition: Add the required volume of fresh, anhydrous DMSO. Hygroscopic

(moisture-absorbing) DMSO can significantly hinder dissolution[1][6].

Assisted Dissolution: Vortex the mixture. If dissolution is incomplete, place the vial in a bath

sonicator and sonicate until the solution is clear[1]. Gentle warming may also aid dissolution.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles[1][6]. Store as recommended in Table 2.

Protocol 3: Preparation of Working Solution for In Vivo
Administration
This protocol details a multi-solvent system to achieve a clear, injectable solution for animal

studies. It is recommended to prepare this working solution fresh on the day of the

experiment[1].

Example Formulation for a ≥ 2.75 mg/mL Solution[1]:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Procedure (Sequential Addition is Crucial):

Prepare Concentrated Stock: First, prepare a concentrated stock of choline bitartrate in

DMSO (e.g., 27.5 mg/mL).
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Stepwise Dilution: To prepare 1 mL of the final working solution, follow these steps in order:

a. Add 100 µL of the DMSO stock solution to 400 µL of PEG300. Mix thoroughly until

uniform. b. Add 50 µL of Tween-80 to the mixture and mix again until clear. c. Add 450 µL of

saline to reach the final volume of 1 mL. Mix thoroughly.

Final Check: Ensure the final solution is clear and free of precipitation before administration.

If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution[1].

Storage & Stability Recommendations
Proper storage is crucial to maintain the integrity of choline bitartrate and its solutions.

Table 2: Storage Conditions
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Form Temperature Duration Notes Citations

Solid Powder

Room

Temperature or

-20°C

Up to 3 years at

-20°C

Must be kept in a

tightly sealed

container to

protect from

moisture due to

its hygroscopic

nature.

[2][6][8]

DMSO Stock

Solution
-20°C 1 month

Aliquot into

single-use vials

to avoid repeated

freeze-thaw

cycles and

moisture

contamination.

[1][6]

DMSO Stock

Solution
-80°C 6 months

Preferred

method for long-

term storage of

stock solutions.

[1][6]

In Vivo Working

Solution

Room

Temperature
Use same day

It is strongly

recommended to

prepare this

solution fresh

immediately

before use.

[1]

Experimental Workflow Visualization
The following diagram illustrates the decision-making process and workflow for preparing a

choline bitartrate solution for experimental use.
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Caption: Workflow for preparing choline bitartrate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b195724?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/choline-bitartrate.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-choline-bitartrate-CASNO-87-67-02792-EN.aspx
https://en.wikipedia.org/wiki/Choline_bitartrate
https://www.jubilantingrevia.com/Uploads/image/1022imguf_sdsCholineBitartrate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Choline-Bitartrate
https://www.selleckchem.com/products/choline-bitartrate.html
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m17300.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1216550.htm
https://www.benchchem.com/product/b195724#protocol-for-dissolving-choline-bitartrate-for-experimental-use
https://www.benchchem.com/product/b195724#protocol-for-dissolving-choline-bitartrate-for-experimental-use
https://www.benchchem.com/product/b195724#protocol-for-dissolving-choline-bitartrate-for-experimental-use
https://www.benchchem.com/product/b195724#protocol-for-dissolving-choline-bitartrate-for-experimental-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b195724?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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